Cas no 2549025-22-9 (N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide
• CAS No: 2549025-22-9
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5313494
• PubChem ID: 154583818
• Update Time: 2025-06-10

N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydro-N-(2-methyl-5-benzothiazolyl)-5H-pyrano[4,3-c]pyridazine-3-carboxamide
• F6760-2878
• 2549025-22-9
• AKOS040725940
• N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide

• Inchi： 1S/C16H14N4O2S/c1-9-17-13-7-11(2-3-15(13)23-9)18-16(21)14-6-10-8-22-5-4-12(10)19-20-14/h2-3,6-7H,4-5,8H2,1H3,(H,18,21)
• InChI Key： DTYDSTANLYJRAM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C=CC1=2)NC(C1=CC2COCCC=2N=N1)=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.4±50.0 °C(Predicted)
• pka: 10.58±0.20(Predicted)

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide

Introduction to N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide (CAS No. 2549025-22-9)

N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide, identified by its CAS number 2549025-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a benzothiazole moiety and a pyridazine ring fused with a pyranopyridazine core suggests a rich chemical space for interaction with biological targets.

The benzothiazole scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 2-methyl substituent on the benzothiazole ring may enhance the molecule's solubility and bioavailability, making it a promising candidate for drug development. The pyridazine and pyranopyridazine components contribute to the compound's complexity and may play a crucial role in modulating its pharmacological effects.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Specifically, the pyranopyridazine core has been investigated for its potential in inhibiting various enzymes and receptors involved in disease pathways. For instance, derivatives of this scaffold have shown promise in targeting enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are often dysregulated in cancer cells. The carboxamide functional group at the 3-position of the pyridazine ring further enhances the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

In vitro studies have begun to explore the pharmacological profile of N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide. Initial experiments suggest that this compound exhibits moderate activity against several cancer cell lines, including breast and prostate cancer. The mechanism of action appears to involve inhibition of key signaling pathways that promote cell proliferation and survival. Additionally, preliminary data indicate that the molecule may have anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole ring via cyclization reactions and subsequent functionalization at the 5-position. The construction of the pyranopyridazine core requires a series of condensation and cyclization reactions, which must be carefully controlled to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

The potential therapeutic applications of N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide are diverse. Given its activity against cancer cell lines and anti-inflammatory properties, it may be developed into a novel therapeutic agent for treating various types of cancer and inflammatory diseases. Furthermore, its unique structure suggests that it could serve as a lead compound for designing new drugs with improved efficacy and reduced side effects.

Ongoing research is focused on further characterizing the pharmacological properties of this compound. This includes detailed biochemical assays to identify specific targets and structure-activity relationship (SAR) studies to optimize its potency. Additionally, preclinical studies are being planned to evaluate its safety profile and pharmacokinetic properties in animal models. These studies will provide crucial data for advancing this compound towards clinical development.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis techniques. The synthesis of N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide exemplifies how modern synthetic strategies can be applied to create complex molecules with potential therapeutic value. Techniques such as flow chemistry and transition metal-catalyzed reactions have significantly improved the efficiency and scalability of drug synthesis. These advancements are essential for accelerating the discovery and development of new drugs.

In conclusion, N-(2-methyl-1,3-benzothiazol-5-yl)-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide (CAS No. 2549025-22-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methods，this compound is poised to play a valuable role in the future of drug discovery。